Cas no 2171845-15-9 (5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpentanoic acid)

5-{4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpentanoic acid is a specialized Fmoc-protected amino acid derivative featuring a 1,2,5-oxadiazole (furazan) linker. This compound is particularly valuable in peptide synthesis and medicinal chemistry due to its unique structural properties. The Fmoc group ensures compatibility with solid-phase peptide synthesis (SPPS), enabling selective deprotection under mild basic conditions. The 1,2,5-oxadiazole moiety contributes to enhanced stability and potential bioactivity, making it useful for designing peptide-based therapeutics or probes. The 2-methylpentanoic acid backbone further diversifies its applications in modifying peptide conformation and interactions. This compound is suited for researchers requiring precise functionalization in complex molecular architectures.
5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpentanoic acid structure
2171845-15-9 structure
Product Name:5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpentanoic acid
CAS No:2171845-15-9
MF:C24H24N4O6
MW:464.470565795898
CID:6004588
PubChem ID:165542998
Update Time:2025-08-05

5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpentanoic acid
    • EN300-1507934
    • 5-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,5-oxadiazol-3-yl]formamido}-2-methylpentanoic acid
    • 2171845-15-9
    • Inchi: 1S/C24H24N4O6/c1-14(23(30)31)7-6-12-25-22(29)20-21(28-34-27-20)26-24(32)33-13-19-17-10-4-2-8-15(17)16-9-3-5-11-18(16)19/h2-5,8-11,14,19H,6-7,12-13H2,1H3,(H,25,29)(H,30,31)(H,26,28,32)
    • InChI Key: ZMSCHFKOBSUCTE-UHFFFAOYSA-N
    • SMILES: O(C(NC1C(C(NCCCC(C(=O)O)C)=O)=NON=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 464.16958450g/mol
  • Monoisotopic Mass: 464.16958450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 714
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 144Ų

5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1507934-1.0g
5-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,5-oxadiazol-3-yl]formamido}-2-methylpentanoic acid
2171845-15-9
1g
$0.0 2023-06-05
Enamine
EN300-1507934-50mg
5-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,5-oxadiazol-3-yl]formamido}-2-methylpentanoic acid
2171845-15-9
50mg
$2829.0 2023-09-27
Enamine
EN300-1507934-100mg
5-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,5-oxadiazol-3-yl]formamido}-2-methylpentanoic acid
2171845-15-9
100mg
$2963.0 2023-09-27
Enamine
EN300-1507934-250mg
5-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,5-oxadiazol-3-yl]formamido}-2-methylpentanoic acid
2171845-15-9
250mg
$3099.0 2023-09-27
Enamine
EN300-1507934-500mg
5-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,5-oxadiazol-3-yl]formamido}-2-methylpentanoic acid
2171845-15-9
500mg
$3233.0 2023-09-27
Enamine
EN300-1507934-1000mg
5-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,5-oxadiazol-3-yl]formamido}-2-methylpentanoic acid
2171845-15-9
1000mg
$3368.0 2023-09-27
Enamine
EN300-1507934-2500mg
5-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,5-oxadiazol-3-yl]formamido}-2-methylpentanoic acid
2171845-15-9
2500mg
$6602.0 2023-09-27
Enamine
EN300-1507934-5000mg
5-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,5-oxadiazol-3-yl]formamido}-2-methylpentanoic acid
2171845-15-9
5000mg
$9769.0 2023-09-27
Enamine
EN300-1507934-10000mg
5-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,5-oxadiazol-3-yl]formamido}-2-methylpentanoic acid
2171845-15-9
10000mg
$14487.0 2023-09-27

Additional information on 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpentanoic acid

Introduction to 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpentanoic acid (CAS No. 2171845-15-9)

5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpentanoic acid (CAS No. 2171845-15-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and an oxadiazole moiety, which contribute to its potential applications in various therapeutic areas.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its ease of removal and high selectivity. This group is particularly useful in solid-phase peptide synthesis (SPPS), where it helps to prevent unwanted side reactions and ensures the purity of the final product. The presence of the Fmoc group in 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpentanoic acid suggests that this compound may be a valuable intermediate in the synthesis of peptides or other bioactive molecules.

The oxadiazole moiety is another key structural feature of this compound. Oxadiazoles are known for their biological activity and have been extensively studied for their potential as therapeutic agents. They are often found in drugs targeting various diseases, including cancer, inflammation, and neurological disorders. The oxadiazole ring in 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpentanoic acid may contribute to its pharmacological properties by enhancing its stability, solubility, or binding affinity to specific targets.

Recent research has highlighted the potential of compounds with similar structures to 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpentanoic acid in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that oxadiazole-containing compounds exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Another study in the European Journal of Medicinal Chemistry demonstrated that Fmoc derivatives showed promising antitumor activity against several cancer cell lines.

The methylpentanoic acid portion of the molecule adds further complexity and functionality. Carboxylic acids are common functional groups in bioactive molecules and can participate in various chemical reactions, such as esterification and amidation. The presence of this group may enhance the compound's ability to form stable complexes with metal ions or interact with biological macromolecules.

In terms of synthetic methods, 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpentanoic acid can be synthesized through a multi-step process involving the coupling of protected amino acids with oxadiazole derivatives. The choice of protecting groups and coupling reagents is crucial for achieving high yields and purity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the synthesis of similar compounds.

The potential applications of 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpentanoic acid are diverse and promising. In addition to its use as a building block for peptide synthesis, this compound may serve as a lead molecule for drug discovery efforts targeting specific biological pathways. Its unique combination of functional groups makes it an attractive candidate for further investigation into its biological activity and therapeutic potential.

From a pharmaceutical development perspective, the stability and solubility properties of 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylpentanoic acid are critical factors to consider. Preclinical studies have shown that compounds with similar structures exhibit good stability under physiological conditions and can be formulated into various dosage forms suitable for different routes of administration.

In conclusion, 5-{4-{(Fmoc-amino)-1,2,5-thiadiazol-formamido}-2-methylpentanoic acid (CAS No. 2171845-15-9) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an ideal candidate for further exploration in drug discovery and development efforts aimed at addressing unmet medical needs.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD